Cas no 34352-86-8 (Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-)
34352-86-8 structure
Product Name:Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
CAS No:34352-86-8
MF:C13H18
MW:174.282023906708
CID:1462368
PubChem ID:10176333
Update Time:2025-04-20
Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
- 1-(2-methylpropyl)-4-prop-1-en-2-ylbenzene
- 1-(2-methylpropyl)-4-(prop-1-en-2-yl)benzene
- 34352-86-8
- 4-isobutyl-alpha-methylstyrene
- MXWQCJIFJKBTOT-UHFFFAOYSA-N
- 2-(4-isobutylphenyl)propene
- AKOS013993821
- DTXSID00436406
-
- Inchi: 1S/C13H18/c1-10(2)9-12-5-7-13(8-6-12)11(3)4/h5-8,10H,3,9H2,1-2,4H3
- InChI Key: MXWQCJIFJKBTOT-UHFFFAOYSA-N
- SMILES: C(C)(C)CC1C=CC(C(=C)C)=CC=1
Computed Properties
- Exact Mass: 174.14094
- Monoisotopic Mass: 174.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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